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Compound of Interest

Compound Name: Me-344

Cat. No.: B10768471

Essential Safety and Handling Guide for Me-344

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Me-344, an investigational cytotoxic agent. Given the absence of a specific Safety Data
Sheet (SDS), the following guidelines are based on the known properties of Me-344 and
established protocols for handling potent cytotoxic compounds. Adherence to these procedures
is paramount to ensure personnel safety and mitigate environmental contamination.

Immediate Safety and Hazard Information

Me-344 is a second-generation isoflavone and an inhibitor of mitochondrial oxidative
phosphorylation, exhibiting antineoplastic properties. As a cytotoxic compound, it should be
handled with extreme caution. The primary routes of exposure are inhalation, ingestion, and
skin or eye contact.

Emergency Contact Information: In case of exposure or spill, immediately contact your
institution's Environmental Health and Safety (EHS) department and follow their established
emergency protocols.

Personal Protective Equipment (PPE)
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Consistent with guidelines for handling cytotoxic drugs, the following PPE is mandatory when
working with Me-344 in any form (powder or solution).

PPE Category Item Specifications

Double gloving is required. The
outer glove should be worn
over the gown cuff and the
) inner glove underneath.

Hand Protection Chemotherapy-rated gloves ) ) )
Change gloves immediately if
contaminated or every 30-60
minutes during extended

handling.

Made of a low-permeability
] Disposable, solid-front, back- fabric (e.g., polyethylene-
Body Protection
closure gown coated polypropylene). Cuffs

should be elastic or knit.

An N95 respirator is
recommended for handling the
powder form. For procedures
) ) ] that may generate aerosols, a

Respiratory Protection NIOSH-approved respirator ] ]
higher level of respiratory
protection, such as a powered
air-purifying respirator (PAPR),

should be considered.

Goggles should provide a
complete seal around the
eyes. A face shield should be

] Safety goggles and a face ) ] ) ]

Eye and Face Protection hield worn in conjunction with
shie

goggles, especially when there
is a risk of splashes or

aerosols.
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Operational Plan: Handling and Preparation of Me-
344

All handling of Me-344, including weighing, reconstitution, and dilution, must be performed in a
designated containment area to minimize exposure.

Designated Handling Area:

» A certified Class Il, Type B2 Biological Safety Cabinet (BSC) or a containment ventilated
enclosure (CVE) is required.

o The work surface should be covered with a disposable, plastic-backed absorbent pad.
Step-by-Step Handling Procedure:

¢ Preparation: Assemble all necessary materials (Me-344, solvents, vials, pipettes, waste
containers) inside the BSC or CVE before beginning work.

¢ Weighing (if handling powder):
o Tare a tared weigh boat or paper inside the BSC.
o Carefully transfer the desired amount of Me-344 powder using a dedicated spatula.
o Close the primary container immediately.
» Reconstitution and Dilution:
o Me-344 is soluble in DMSO and ethanol, but insoluble in water[1].
o Slowly add the appropriate solvent to the vial containing the Me-344 powder.
o Gently swirl or vortex to dissolve. Avoid vigorous shaking to minimize aerosol generation.

o Labeling: Clearly label all containers with the chemical name, concentration, date, and
hazard warning.
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o Decontamination: After handling, decontaminate all surfaces within the BSC or CVE with an
appropriate cleaning agent (e.g., 70% ethanol followed by a surface deactivating agent). All
disposable materials used during the procedure should be disposed of as cytotoxic waste.

Storage Plan

Proper storage is crucial to maintain the stability and integrity of Me-344.

Storage . .
Form Storage Conditions  Shelf Life
Temperature
Store in a dry, dark,
Powder -20°C and tightly sealed Up to 3 years[1]
container.
Aliquot into single-use
In Solvent -80°C vials to avoid repeated Up to 1 year[1]
freeze-thaw cycles.
In Solvent -20°C Up to 1 month[1]

Disposal Plan

All materials contaminated with Me-344 are considered hazardous cytotoxic waste and must be
disposed of accordingly.

Waste Segregation and Collection:

o Sharps: All contaminated needles, syringes, and glass Pasteur pipettes must be placed in a
designated, puncture-resistant sharps container labeled "Cytotoxic Sharps."

e Solid Waste: Contaminated gloves, gowns, bench pads, and other disposable labware
should be placed in a thick, leak-proof plastic bag or a rigid container clearly labeled
"Cytotoxic Waste."

e Liquid Waste: Unused solutions and the first rinse of contaminated glassware should be
collected in a compatible, leak-proof, and clearly labeled container. Do not dispose of Me-

344 solutions down the drain.
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Final Disposal:
 All cytotoxic waste must be disposed of through your institution's hazardous waste program.

e The primary method for the disposal of cytotoxic waste is high-temperature incineration by a
licensed waste management facility.

Experimental Workflow for Handling Me-344
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Me-344 Handling and Disposal Workflow
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Post-Handling
Y
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i
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Disposal

Segregate Cytotoxic Waste

Store Waste in Labeled Containers

Dispose via Institutional Hazardous Waste Program

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Me-344.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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